2-(6-chloro-2-oxo-4-phenylquinazolin-1(2H)-yl)-N-(4-fluorobenzyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(6-chloro-2-oxo-4-phenylquinazolin-1(2H)-yl)-N-(4-fluorobenzyl)acetamide is a chemical compound that belongs to the class of quinazoline derivatives. It is a potential drug candidate that has been extensively studied for its pharmacological properties.
Scientific Research Applications
Applications in Receptor Labeling and Imaging
- Peripheral Benzodiazepine Receptor Labeling : A study explored in vivo receptor labeling of peripheral benzodiazepine receptors using [3H]PK11195, a ligand with structural similarities to quinazolin-1(2H)-yl derivatives. It highlighted the potential of such compounds for imaging and understanding receptor occupancy in neurological conditions (Funakoshi et al., 1999).
Role in Understanding Drug Metabolism
- Metabolite Analysis and Oxidative Stress : Research involving paracetamol demonstrated the formation of distinct metabolites, shedding light on novel oxidative stress markers in humans. This study indicates the broader relevance of understanding metabolite formation, which could apply to the metabolism of complex compounds like 2-(6-chloro-2-oxo-4-phenylquinazolin-1(2H)-yl)-N-(4-fluorobenzyl)acetamide (Trettin et al., 2014).
Insights into Pharmacokinetics
- Pharmacokinetic Studies : Pharmacokinetic research, such as that on mosapride citrate, highlights the importance of understanding absorption, distribution, metabolism, and excretion (ADME) properties for pharmaceutical agents. Such studies are crucial for predicting the behavior of new chemical entities in the human body (Sakashita et al., 1993).
Exploring Toxicological and Safety Profiles
- Investigations into Hepatotoxicity : Research on the risk of liver damage among pharmaceutical industry workers, who are exposed to various chemicals, underscores the importance of assessing the toxicological profiles of new compounds to ensure safety (Tomei et al., 1995).
Properties
IUPAC Name |
2-(6-chloro-2-oxo-4-phenylquinazolin-1-yl)-N-[(4-fluorophenyl)methyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H17ClFN3O2/c24-17-8-11-20-19(12-17)22(16-4-2-1-3-5-16)27-23(30)28(20)14-21(29)26-13-15-6-9-18(25)10-7-15/h1-12H,13-14H2,(H,26,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LMGOIZLOUNDUAD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NC(=O)N(C3=C2C=C(C=C3)Cl)CC(=O)NCC4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H17ClFN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
421.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.